Cas no 61855-04-7 (5-(Methoxymethyl)thiophene-2-carboxylic acid)

5-(Methoxymethyl)thiophene-2-carboxylic acid Properties

Names and Identifiers

• 5-(Methoxymethyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 5-(methoxymethyl)-
• 5-Methoxymethyl-thiophene-2-carboxylic acid
• 5-Methoxymethyl-2-thiophenecarboxylic acid
• LS-08967
• 5-Methoxymethyl-thiophene-2-carboxylic acid
• BB 0237680
• CS-0196011
• 5-(methoxymethyl)thiophene-2-carboxylicacid
• Z1134175323
• E89655
• SCHEMBL836468
• A918526
• 61855-04-7
• DTXSID90343211
• MFCD02735563
• AKOS000300538
• EN300-7241915
• 5-(Methoxymethyl)-2-thiophenecarboxylic acid
• CHEMBRDG-BB 4004231
• ALBB-026347
• 5-(methoxymethyl)thiophene-2-carboxylic acid
• +Expand

• MDL： MFCD02735563
• InChIKey： RYFSRJFRRLRADM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O3S/c1-10-4-5-2-3-6(11-5)7(8)9/h2-3H,4H2,1H3,(H,8,9)
• SMILES： O=C(C1=CC=C(COC)S1)O

Computed Properties

• Exact Mass: 172.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.01941529g/mol
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• LogP: 1.59270
• PSA: 74.77000
• Boiling Point: 296.9±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 133.4±24.6 °C
• Density: 1.3±0.1 g/cm3

5-(Methoxymethyl)thiophene-2-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

5-(Methoxymethyl)thiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%